Cas no 1861313-17-8 (3-Furansulfonyl chloride, tetrahydro-2,5-dimethyl-)

• Product Name: 3-Furansulfonyl chloride, tetrahydro-2,5-dimethyl-
• CAS No: 1861313-17-8
• MF: C₆H₁₁ClO₃S
• MW: 198.667740106583
• CID: 5285458
• Update Time: 2025-11-02

3-Furansulfonyl chloride, tetrahydro-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furansulfonyl chloride, tetrahydro-2,5-dimethyl-

• Inchi： 1S/C6H11ClO3S/c1-4-3-6(5(2)10-4)11(7,8)9/h4-6H,3H2,1-2H3
• InChI Key： AFBYYJOJJUOHHO-UHFFFAOYSA-N
• SMILES： O1C(C)CC(S(Cl)(=O)=O)C1C

Additional information on 3-Furansulfonyl chloride, tetrahydro-2,5-dimethyl-

3-Furansulfonyl chloride, tetrahydro-2,5-dimethyl-: A Versatile Intermediate in Modern Medicinal Chemistry and Organic Synthesis

3-Furansulfonyl chloride, tetrahydro-2,5-dimethyl- (CAS No. 1861313-17-8) is a structurally unique and functionally diverse organic compound that has garnered increasing attention in recent years due to its exceptional reactivity and utility as a building block in pharmaceutical and materials science research. This compound, characterized by its 3-furansulfonyl chloride core and the presence of 2,5-dimethyltetrahydrofuran moieties, exhibits a unique combination of electronic and steric properties that make it an ideal candidate for a wide range of chemical transformations. Recent advances in synthetic methodologies and catalytic systems have further expanded its applications in the development of novel therapeutics and functional materials.

The 3-furansulfonyl chloride functional group, a key structural element of this compound, is well-known for its ability to participate in nucleophilic substitution reactions and act as a versatile electrophilic reagent. This property has been extensively exploited in the synthesis of sulfonamide derivatives, which are prevalent in the design of drugs targeting various biological pathways. A 2023 study published in ACS Medicinal Chemistry Letters demonstrated that 3-furansulfonyl chloride, tetrahydro-2,5-dimethyl- can serve as a direct precursor for the preparation of 2,5-dimethyltetrahydrofuran-3-sulfonamide derivatives, which showed promising inhibitory activity against protease enzymes involved in viral replication processes.

One of the most intriguing aspects of 3-Furansulfonyl chloride, tetrahydro-2,5-dimethyl- is its compatibility with modern catalytic systems. Research conducted at the University of Tokyo in 2024 revealed that this compound can act as an efficient sulfonylating agent in the presence of transition-metal catalysts, enabling the selective functionalization of olefins and arenes under mild reaction conditions. This finding has significant implications for the development of asymmetric synthesis protocols, as the compound's 2,5-dimethyltetrahydrofuran scaffold provides a steric environment that enhances the enantioselectivity of catalytic reactions.

The 2,5-dimethyltetrahydrofuran ring system in 3-Furansulfonyl chloride, tetrahydro-2,5-dimethyl- is particularly noteworthy for its stability and ability to resist unwanted side reactions. This structural feature has been leveraged in the design of prodrug strategies, where the compound serves as a masked electrophile that is selectively activated in specific physiological environments. A 2023 patent disclosure from Merck & Co. highlighted the use of this compound in the development of COX-2 selective inhibitors, demonstrating its potential in the treatment of inflammatory diseases while minimizing gastrointestinal toxicity.

Recent innovations in flow chemistry have further expanded the synthetic utility of 3-Furansulfonyl chloride, tetrahydro-2,5-dimethyl-. A 2024 study in Organic Process Research & Development reported that continuous-flow reactor systems enabled the efficient preparation of 2,5-dimethyltetrahydrofuran-3-sulfonic acid derivatives from this compound with yields exceeding 95%. This advancement has significant implications for the large-scale production of pharmaceutical intermediates, as it allows for precise control over reaction parameters and minimizes the formation of by-products.

The 3-furansulfonyl chloride functionality has also found applications in the development of bioconjugation reagents. Researchers at MIT have demonstrated that this compound can be used to create click chemistry building blocks that enable the site-specific modification of peptides and nucleic acids. This application is particularly valuable in the field of precision medicine, where the ability to tailor molecular structures with high specificity is critical for the development of targeted therapies.

From a computational chemistry perspective, 3-Furansulfonyl chloride, tetrahydro-2,5-dimethyl- has been the subject of extensive quantum mechanical calculations aimed at elucidating its reactivity patterns. A 2023 paper in Journal of Computational Chemistry revealed that the compound's electron density distribution is highly favorable for electrophilic attack, with the sulfur atom in the 3-furansulfonyl chloride group exhibiting a strong positive charge that enhances its reactivity toward nucleophiles. These insights have guided the design of new catalytic systems that further improve the efficiency of reactions involving this compound.

The 2,5-dimethyltetrahydrofuran ring system in 3-Furansulfonyl chloride, tetrahydro-2,5-dimethyl- also exhibits interesting photophysical properties. Recent studies have shown that this compound can act as a fluorescent probe in the detection of heavy metal ions in aqueous solutions. The fluorescence quenching effect observed upon binding to mercury ions has been proposed as a mechanism for the development of environmental sensors with high sensitivity and selectivity.

Looking ahead, the 3-furansulfonyl chloride functionality of 3-Furansulfonyl chloride, tetrahydro-2,5-dimethyl- is expected to play a pivotal role in the development of electroactive materials. Researchers at Stanford University have reported that this compound can be incorporated into polymers to create conductive materials with tunable electronic properties. This application is particularly relevant for the development of organic electronics, where the ability to control charge transport is essential for the performance of devices such as organic field-effect transistors.

In conclusion, 3-Furansulfonyl chloride, tetrahydro-2,5-dimethyl- (CAS No. 1861313-17-8) represents a remarkable example of how the judicious design of heterocyclic scaffolds can lead to the development of versatile chemical reagents with broad applications in medicinal chemistry, materials science, and analytical chemistry. As research in this area continues to advance, it is anticipated that this compound will play an increasingly important role in the discovery of novel therapeutics and innovative materials that address pressing global challenges in health and technology.